lithium(1+) ion 4-{[3-(dimethylamino)pyrrolidin-1-yl]methyl}-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: lithium;4-[[3-(dimethylamino)pyrrolidin-1-yl]methyl]-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C12H20N4O2.Li/c1-14(2)10-4-5-16(8-10)7-9-6-15(3)13-11(9)12(17)18;/h6,10H,4-5,7-8H2,1-3H3,(H,17,18);/q;+1/p-1
• InChI Key: AGYFIYYKIKZJHV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CN1C=C(C(=N1)C(=O)[O-])CN2CCC(C2)N(C)C
• Molecular Formula: C12H19LiN4O2
• Molecular Weight: 258.3 g/mol

Description

Lithium(1+) ion 4-{[3-(dimethylamino)pyrrolidin-1-yl]methyl}-1-methyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C12H19LiN4O2 and its molecular weight is 258.25. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Research into lithium(1+) ion derivatives often focuses on synthesis and structural analysis. For instance, the study of hypervalent phosphorus compounds provides insights into the synthesis of complex lithium salts, showcasing their potential in creating novel compounds with specific geometrical arrangements and electronic properties. These compounds, such as lithium pyrrolidinium salts, are critical in understanding the structural dynamics of lithium-based compounds and their applications in various chemical reactions (A. Kornev et al., 2015).

Electrochemical and Thermal Stabilities

Ionic liquid electrolytes for lithium batteries represent another significant area of application. The synthesis, electrochemical, and thermal stability studies of ionic liquids, including pyrrolidinium-based derivatives, offer valuable insights into improving lithium battery technologies. These studies highlight the importance of understanding the ionic conductivity, viscosity, and thermal stability of lithium salts in developing more efficient and safer lithium batteries (Ninu Madria et al., 2013).

Polymerization and Material Science

Lithium(1+) ion derivatives are also pivotal in polymer science, where they serve as initiators or catalysts for polymerization processes. The development of polymeric ionic liquids and the exploration of their properties, such as ionic conductivity and thermal stability, underline the potential of lithium-based compounds in creating new materials. These materials could have applications in various fields, including energy storage, sensors, and advanced coatings (A. Shaplov et al., 2012).

Lithium-Oxygen Battery Electrolytes

The study of room-temperature ionic liquids (RTILs) for lithium-oxygen (Li-O2) batteries highlights the importance of lithium(1+) ion derivatives in enhancing battery performance. By examining various RTILs, including imidazolium, pyrrolidinium, and piperidinium, researchers aim to identify electrolytes with optimal thermal stability, ionic conductivity, and electrochemical stability for use in high-energy-density batteries (E. Knipping et al., 2018).